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Compound of Interest

Compound Name: Ethyl 2-bromopropionate

Cat. No.: B3425472

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-bromopropionate is a vital reagent and intermediate in organic synthesis, playing a
crucial role in the development of pharmaceuticals and other specialty chemicals. This
technical guide provides a comprehensive overview of its properties, synthesis, and
applications, with a focus on its relevance to the drug development industry.

Core Properties

Ethyl 2-bromopropionate is a colorless to pale yellow liquid with a characteristic pungent,
fruity odor.[1][2] It is a halogenated carboxylic acid ester, and its reactivity is primarily dictated
by the presence of the bromine atom at the alpha position to the carbonyl group, making it an
excellent alkylating agent.[3]

Physicochemical Properties

The key physicochemical properties of Ethyl 2-bromopropionate are summarized in the table
below for easy reference and comparison.
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Property Value References
CAS Number 535-11-5 [2]

Molecular Formula CsH9BroO: [2]

Molecular Weight 181.03 g/mol

Appearance Colorless to pale yellow liquid [2]

Odor Sharp, pungent, fruity [2]

Boiling Point 156-160 °C [4]

Density 1.394 g/mL at 25 °C [4]

Refractive Index (n20/D)

1.446

[4]

Flash Point 51 °C (123.8 °F) - closed cup [5]
Sparingly soluble in water;
Solubility soluble in organic solvents like  [2]
ethanol and ether.
Stable under normal
. temperatures and pressures.
Stability

May yellow on exposure to
light.

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of Ethyl 2-

bromopropionate.
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Spectrum Type Key Features and Peaks

The proton NMR spectrum provides
1H NMR characteristic signals for the ethyl and the

bromopropionyl moieties.

The carbon NMR spectrum shows distinct peaks
13C NMR for the carbonyl carbon, the carbon bearing the

bromine, and the carbons of the ethyl group.

The infrared spectrum exhibits a strong
IR Spectroscopy absorption band for the C=0 (ester) stretching
vibration, typically around 1730-1750 cm~1,

The mass spectrum shows a characteristic
isotopic pattern for bromine-containing

Mass Spectrometry fragments. The molecular ion peak is observed,
along with fragmentation patterns corresponding

to the loss of various groups.[6]

Synthesis of Ethyl 2-bromopropionate

A common and effective method for the laboratory synthesis of Ethyl 2-bromopropionate is
through the Fischer esterification of 2-bromopropanoic acid.

Experimental Protocol: Fischer Esterification of 2-
Bromopropanoic Acid

This protocol details the synthesis of ethyl 2-bromopropanoate from (2S)-bromopropanoic acid,
which is prepared via the diazotization of L-alanine.[7]

Materials:
e Crude 2-bromopropanoic acid (26.88 g)
e Chloroform (50 mL)

e 95% Ethanol (27 mL)
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Para-toluenesulfonic acid monohydrate (3 g)

Sodium carbonate solution (saturated)

Sodium chloride solution (saturated)

Anhydrous sodium sulfate
Equipment:

e 500 mL round-bottom flask
e Heating mantle

e Reflux condenser

o Clevenger apparatus

o Fractional distillation setup
e Separatory funnel
Procedure:

e Reaction Setup: In a 500 mL round-bottom flask, combine 26.88 g of crude 2-
bromopropanoic acid, 50 mL of chloroform, 27 mL of 95% ethanol, and 3 g of para-
toluenesulfonic acid monohydrate.[7]

« Esterification and Water Removal: Assemble a reflux setup with a Clevenger apparatus
charged with 25 mL of chloroform. Heat the reaction mixture to reflux. The chloroform-water
azeotrope will co-distill, and upon condensation, the denser chloroform will return to the
reaction flask while the water is collected in the Clevenger trap. Continue the reflux for 4
hours, periodically draining the collected water.[7]

o Work-up and Purification:

o After cooling the reaction mixture, disassemble the apparatus and set up for fractional
distillation to remove the chloroform and excess ethanol.[7]
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o Transfer the residue to a separatory funnel. Wash sequentially with saturated sodium
carbonate solution to neutralize the acid catalyst, followed by saturated sodium chloride
solution.

o Dry the organic layer over anhydrous sodium sulfate.
o Filter to remove the drying agent.

» Final Distillation: Purify the crude product by fractional distillation. Collect the fraction boiling
between 164 °C and 166 °C.[7]

Synthesis Workflow for Ethyl 2-bromopropionate.

Role in Drug Development

Ethyl 2-bromopropionate is a key building block in the synthesis of numerous
pharmaceuticals, particularly the 2-arylpropionic acid class of non-steroidal anti-inflammatory
drugs (NSAIDs), commonly known as "profens”.[8] Its ability to introduce the propionate moiety
makes it invaluable in creating the core structure of these drugs.

Synthesis of Naproxen: A Case Study

Naproxen, a widely used NSAID, can be synthesized using Ethyl 2-bromopropionate. The
following pathway illustrates its role in this process.

Reaction with
Ethyl 2-bromopropionate -

Ethyl 2-(6-methoxynaphthalen-2-yl)propanoate M

2-Acetyl-6-methoxynaphthalene

Click to download full resolution via product page

Simplified synthetic pathway to Naproxen.

Safety and Handling

Ethyl 2-bromopropionate is a flammable liquid and can cause severe skin burns and eye
damage.[9] It is also a lachrymator, meaning it can cause irritation to the eyes and induce
tearing.[1] Proper personal protective equipment (PPE), including gloves, safety goggles, and a
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lab coat, should be worn when handling this chemical. Work should be conducted in a well-
ventilated fume hood.

Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open
flames.[9] It should be protected from light.[1]

Disposal: Dispose of in accordance with local, state, and federal regulations. It is often
disposed of via incineration in a chemical incinerator equipped with an afterburner and
scrubber.[9]

Conclusion

Ethyl 2-bromopropionate is a versatile and important chemical intermediate with significant
applications in the pharmaceutical industry. Its well-defined properties and reactivity make it a
valuable tool for organic chemists. A thorough understanding of its characteristics, synthesis,
and safe handling procedures is essential for its effective and responsible use in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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